Cas no 2171303-36-7 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid
• CAS No: 2171303-36-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6084700
• PubChem ID: 165546443
• Update Time: 2025-08-05

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid
• EN300-1490018
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}butanoic acid
• 2171303-36-7

• Inchi： 1S/C25H28N2O6/c1-3-20(22(28)29)26-23(30)25(2)14-32-13-21(25)27-24(31)33-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t20-,21?,25?/m1/s1
• InChI Key： SIDQQMXEUBMCGL-JMOWIOHXSA-N
• SMILES： O1CC(C(C(N[C@@H](C(=O)O)CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid

Comprehensive Analysis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid (CAS No. 2171303-36-7)

The compound (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid (CAS No. 2171303-36-7) is a specialized chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methyloxolan moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly focusing on this molecule due to its potential applications in drug discovery and biotechnology.

One of the key advantages of 2171303-36-7 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a critical component for protecting amino acids during peptide chain assembly, ensuring high yield and purity. With the growing demand for peptide-based therapeutics, such as GLP-1 analogs and antimicrobial peptides, this compound has gained significant attention. Its chiral center at the (2R) position further enhances its utility in producing enantiomerically pure peptides, which are essential for minimizing side effects in clinical applications.

In recent years, the rise of AI-driven drug discovery and computational chemistry has spurred interest in compounds like (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid. Machine learning models often require high-quality, well-characterized building blocks, and this molecule fits the criteria due to its predictable reactivity and stability. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage in SPPS—aligns with the industry's shift toward sustainable practices.

Another trending topic in the scientific community is the exploration of macrocyclic peptides and peptidomimetics, where CAS 2171303-36-7 serves as a versatile scaffold. Its oxolan ring introduces conformational constraints, which are crucial for enhancing peptide stability and bioavailability. This property is particularly relevant for targeting protein-protein interactions (PPIs), a hot area in oncology and neurodegenerative disease research.

From a commercial perspective, the global market for peptide therapeutics is projected to grow exponentially, driven by advancements in bioconjugation techniques and targeted drug delivery. The demand for high-purity intermediates like (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}butanoic acid is expected to rise accordingly. Suppliers and manufacturers are investing in scalable synthesis methods to meet this demand while maintaining cost efficiency.

In summary, 2171303-36-7 represents a critical tool in modern medicinal chemistry, bridging the gap between traditional peptide synthesis and cutting-edge therapeutic innovations. Its applications span from drug development to material science, making it a compound of enduring relevance in both academic and industrial settings.